[4-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)butyl]diethylamine hydrochloride

• IUPAC Name: 4-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N-diethylbutan-1-amine;hydrochloride
• InChI: InChI=1S/C22H30N2.ClH/c1-3-23(4-2)17-9-10-18-24-21-13-7-5-11-19(21)15-16-20-12-6-8-14-22(20)24;/h5-8,11-14H,3-4,9-10,15-18H2,1-2H3;1H
• InChI Key: FWYWPGISVCHOLM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCCN1C2=CC=CC=C2CCC3=CC=CC=C31.Cl
• Molecular Formula: C22H31ClN2
• Molecular Weight: 358.9 g/mol

Description

“[4-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)butyl]diethylamine hydrochloride” is a complex organic compound. It is based on the 10,11-dihydro-5H-dibenzo[b,f]azepine motif. This compound is also known as Iminodibenzyl. It is used as an intermediate or a starting material in the synthesis of many anticonvulsant drugs.

Synthesis Analysis

The synthesis of this compound involves several steps. A new synthetic method for 10-arylated dibenzo[b,f]azepines was developed. The pseudo-intramolecular hydrohalogenation of 2-(2′-bromophenyl)ethynylaniline, which proceeded in a syn-selective manner without forming any detectable over-addition product, was a crucial step.

Molecular Structure Analysis

The molecular structure of this compound is complex. It has a tricyclic structure with a seven-membered ring. The molecular formula is C14H13N. The IUPAC Standard InChI is InChI=1S/C14H13N/c1-3-7-13-11(5-1)9-10-12-6-2-4-8-14(12)15-13/h1-8,15H,9-10H2.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and varied. It can be used as a chromogenic probe for the quantification of hydrogen peroxide and glucose. It is also used as an intermediate in the synthesis of many anticonvulsant drugs.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 195.2597. Its melting point is between 105-108 °C (lit.). It has a SMILES string representation of C1Cc2ccccc2Nc3ccccc13.

Safety and Hazards

The compound is classified under the GHS07 hazard class and has a signal word of "Warning". It has a hazard statement of H317, indicating that it may cause an allergic skin reaction. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.

Future Directions

The compound has potential applications in the development of novel host materials. The donor groups, triphenylamine (TPA) and carbazole (CZ), can be attached at different positions of the central core to study the effect of the variation of substructure. This opens up new possibilities for the design and synthesis of materials with tailored properties for specific applications.